molecular formula C5H3BrFNO B570355 2-Bromo-3-fluoropyridin-4-OL CAS No. 1211525-92-6

2-Bromo-3-fluoropyridin-4-OL

Cat. No. B570355
CAS RN: 1211525-92-6
M. Wt: 191.987
InChI Key: VCVUPJYFPKDKGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-3-fluoropyridin-4-ol is a chemical compound with the molecular weight of 191.99 . It is a solid substance stored at room temperature .


Synthesis Analysis

The synthesis of 2-Bromo-3-fluoropyridin-4-ol involves various methods. One of the methods includes the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines . Another method involves the reaction of Solid NaHCO3 until CO2 evolution ceases, and the resulting aqueous solution is extracted with EtOAc .


Physical And Chemical Properties Analysis

2-Bromo-3-fluoropyridin-4-ol is a solid substance stored at room temperature . It has a molecular weight of 191.99 .

Scientific Research Applications

Synthesis of Disubstituted Fluoropyridines

A study by Sutherland and Gallagher (2003) explored the synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones using a versatile method involving bromo and fluoro substituents on pyridine rings. This approach is crucial for the development of complex pyridine derivatives that are valuable in medicinal chemistry and agrochemical research (Sutherland & Gallagher, 2003).

Chemoselective Amination

Stroup et al. (2007) described the chemoselective functionalization of 5-bromo-2-chloro-3-fluoropyridine, demonstrating a methodology for selectively targeting different halides for nucleophilic substitution. This work is significant for introducing various functional groups into halogenated pyridines, a common structural motif in pharmaceuticals (Stroup et al., 2007).

Radiosynthesis Applications

Pauton et al. (2019) reported on the first radiosynthesis of 2-amino-5-[18F]fluoropyridines, showcasing the application of bromo-fluoropyridines in the field of positron emission tomography (PET) radiotracer development. The methodology allows for the introduction of fluorine-18, a radioisotope used in PET imaging, into the pyridine ring, highlighting the compound's utility in diagnostic imaging (Pauton et al., 2019).

Synthesis of Imidazo[4,5-c]pyridin-2-one

Wang et al. (2016) developed a synthesis route for 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an intermediate for creating biologically active compounds. This research underscores the importance of halogenated pyridines in constructing complex heterocyclic structures, which are prevalent in drug discovery and development (Wang et al., 2016).

Oligonucleotide Labeling

Kuhnast et al. (2004) introduced a [18F]fluoropyridine-based bromoacetamide reagent for the labeling of oligonucleotides, demonstrating the compound's potential in the synthesis of radiopharmaceuticals for PET. This advancement provides a method for attaching radioactive labels to oligonucleotides, which can be used in studying gene expression and distribution in vivo (Kuhnast et al., 2004).

Safety and Hazards

The safety information for 2-Bromo-3-fluoropyridin-4-ol indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation . Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or aerosols, and avoiding release to the environment .

properties

IUPAC Name

2-bromo-3-fluoro-1H-pyridin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3BrFNO/c6-5-4(7)3(9)1-2-8-5/h1-2H,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCVUPJYFPKDKGZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CNC(=C(C1=O)F)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3BrFNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

191.99 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-3-fluoropyridin-4-OL

CAS RN

1211525-92-6
Record name 2-Bromo-3-fluoro-4-hydroxypyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.